Cas no 315707-97-2 (2-4-({6-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)butyl-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-4-({6-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)butyl-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 315707-97-2
• MF: C₂₄H₁₉N₃O₂S₂
• MW: 445.556562662125
• CID: 6332100
• PubChem ID: 1632953
• Update Time: 2025-08-05

2-4-({6-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)butyl-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-4-({6-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)butyl-2,3-dihydro-1H-isoindole-1,3-dione
• 2-(4-((6-phenylthieno[2,3-d]pyrimidin-4-yl)thio)butyl)isoindoline-1,3-dione
• 2-[4-(6-phenylthieno[2,3-d]pyrimidin-4-yl)sulfanylbutyl]isoindole-1,3-dione
• SR-01000477363-1
• UPCMLD0ENAT0513-4874:001
• 315707-97-2
• Z20236122
• F1174-0151
• AKOS001051241
• SR-01000477363
• 2-[4-({6-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)butyl]-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C24H19N3O2S2/c28-23-17-10-4-5-11-18(17)24(29)27(23)12-6-7-13-30-21-19-14-20(16-8-2-1-3-9-16)31-22(19)26-15-25-21/h1-5,8-11,14-15H,6-7,12-13H2
• InChI Key： PUKRARBXYFXDSA-UHFFFAOYSA-N
• SMILES： S(C1=C2C(=NC=N1)SC(C1C=CC=CC=1)=C2)CCCCN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 445.09186920g/mol
• Monoisotopic Mass: 445.09186920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 117Ų

Additional information on 2-4-({6-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)butyl-2,3-dihydro-1H-isoindole-1,3-dione

Recent Advances in the Study of 2-4-({6-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)butyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 315707-97-2)

In recent years, the compound 2-4-({6-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)butyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 315707-97-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique thienopyrimidine and isoindole-1,3-dione moieties, has shown promising potential as a scaffold for the development of novel therapeutic agents. The compound's structural complexity and functional diversity make it an attractive candidate for targeting various biological pathways, particularly in oncology and inflammatory diseases.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 315707-97-2. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against protein kinases involved in cancer cell proliferation. Specifically, the thienopyrimidine core was found to interact with the ATP-binding site of certain kinases, thereby disrupting their activity. The isoindole-1,3-dione moiety, on the other hand, contributes to the compound's ability to modulate protein-protein interactions, further enhancing its therapeutic potential.

In addition to its kinase inhibitory properties, 315707-97-2 has also been investigated for its role in modulating immune responses. A preclinical study conducted in 2024 revealed that the compound can selectively inhibit the activation of NF-κB, a key transcription factor involved in inflammatory processes. This finding suggests potential applications in the treatment of autoimmune diseases and chronic inflammation. The study further highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, which are critical for its development as a drug candidate.

The synthesis and optimization of 315707-97-2 derivatives have also been a focal point of recent research. A team of researchers from the University of Cambridge reported a novel synthetic route that improves the yield and purity of the compound, addressing previous challenges in large-scale production. Their work, published in Organic Letters in 2024, detailed a streamlined process involving palladium-catalyzed cross-coupling reactions, which significantly reduced the number of synthetic steps and improved overall efficiency.

Looking ahead, the potential applications of 315707-97-2 extend beyond its current scope. Emerging research suggests that the compound may also have utility in neurodegenerative diseases, given its ability to cross the blood-brain barrier and modulate neuronal signaling pathways. Ongoing clinical trials are expected to provide further insights into its safety and efficacy in humans, paving the way for its eventual translation into clinical practice.

In conclusion, 2-4-({6-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)butyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 315707-97-2) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its multifaceted biological activities, coupled with advances in synthetic methodologies, underscore its potential as a cornerstone for the development of next-generation therapeutics. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic potential.